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Compound of Interest

1,3-Dioxolane, 2-(2-furanyl)-4-
Compound Name:
methyl-

cat. No.: B1595901

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,
synthesis, and chemical characteristics of furfural propylene glycol acetal. The information is
curated for researchers, scientists, and professionals in drug development who require detailed
knowledge of this compound.

Core Physical and Chemical Properties

Furfural propylene glycol acetal, also known as 2-(2-furanyl)-4-methyl-1,3-dioxolane, is a
colorless to pale yellow liquid.[1] It possesses a sweet, fruity, and almond-like aroma.[1][2] The
fundamental properties of this compound are summarized below.

Property Value Source

Molecular Formula C8H1003 [3][4]

Molecular Weight 154.16 g/mol [1][2]14]

CAS Number 4359-54-0 [1][2]13]
Colorless to pale yellow clear

Appearance . [11[5]
liquid

Odor Sweet, fruity, almond-like [11[2]
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A detailed breakdown of its physical properties is presented in the following tables for clarity
and ease of comparison.

Physicochemical Properties

Property Value Conditions

Boiling Point 211.00 to 213.00 °C @ 760.00 mm Hg[3][5]
Density 1.130t0 1.136 g/cm3 @ 20.00 °C[1][3]

Refractive Index 1.4720to0 1.4780 @ 20.00 °C[1][3]

Vapor Pressure 0.236 mmHg @ 25.00 °C (estimated)[3][5]
Flash Point 95.56 °C (204.00 °F) TCC[3][5]

logP (o/w) 1.568 (estimated)[3][5]

Solubility Data

Solvent Solubility Conditions
8129 mg/L (practically )

Water ) @ 25 °C (estimated)[1][2][3]
insoluble)

Alcohol Soluble [11[2][3]

Synthesis of Furfural Propylene Glycol Acetal

The primary method for synthesizing furfural propylene glycol acetal is through the acid-
catalyzed acetalization of furfural with propylene glycol. This reaction involves the formation of
a cyclic acetal.

Reaction Mechanism

The synthesis proceeds via a well-established mechanism for acetal formation. The reaction is
initiated by the protonation of the carbonyl oxygen of furfural by an acid catalyst, which
increases the electrophilicity of the carbonyl carbon. Subsequently, one of the hydroxyl groups
of propylene glycol attacks the carbonyl carbon, forming a hemiacetal intermediate. An
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intramolecular cyclization then occurs, followed by the elimination of a water molecule to yield
the final product, 2-(2-furanyl)-4-methyl-1,3-dioxolane.

Propylene Glycol

. ) - H20
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Click to download full resolution via product page

Caption: Reaction mechanism for the acid-catalyzed synthesis of furfural propylene glycol
acetal.

Experimental Protocol: A Generalized Procedure

While specific laboratory procedures may vary, the following outlines a general experimental
protocol for the synthesis and purification of furfural propylene glycol acetal.

Materials:

e Furfural

e Propylene glycol

e Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15)
e Anhydrous solvent (e.g., toluene, dichloromethane)

e Anhydrous sodium sulfate or magnesium sulfate

e Saturated sodium bicarbonate solution
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e Brine solution

Equipment:

e Round-bottom flask

o Dean-Stark apparatus or soxhlet extractor with drying agent
» Reflux condenser

e Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator
 Distillation apparatus
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux
condenser, combine furfural, a slight excess of propylene glycol (e.g., 1.1-1.5 equivalents),
and a catalytic amount of an acid catalyst in an appropriate anhydrous solvent.

o Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically
removed and collected in the Dean-Stark trap. Monitor the progress of the reaction by
observing the amount of water collected or by using techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst by washing the reaction mixture with a saturated sodium bicarbonate solution.
Separate the organic layer and wash it sequentially with water and brine.

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure
using a rotary evaporator.
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 Purification: The crude product is then purified by vacuum distillation to obtain the final, high-
purity furfural propylene glycol acetal.
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Caption: A generalized experimental workflow for the synthesis and purification of furfural
propylene glycol acetal.

Applications in Research and Development

Furfural propylene glycol acetal's unique chemical structure and physical properties make it a
compound of interest in various research and development areas. Its potential applications
stem from its furan moiety and the acetal group, which can act as a protecting group for the
aldehyde functionality of furfural. This allows for selective reactions on the furan ring.

Further research into its biological activity and potential as a precursor for novel chemical
entities could be a promising avenue for drug development professionals. The data and
protocols presented in this guide aim to provide a solid foundation for such scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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